N-(benzo[d][1,3]dioxol-5-yl)-2-(furan-2-carboxamido)oxazole-4-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(furan-2-carbonylamino)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C16H11N3O6/c20-14(17-9-3-4-11-13(6-9)25-8-24-11)10-7-23-16(18-10)19-15(21)12-2-1-5-22-12/h1-7H,8H2,(H,17,20)(H,18,19,21)
• InChI Key: ZHCKNYMESPSARC-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=COC(=N3)NC(=O)C4=CC=CO4
• Molecular Formula: C16H11N3O6
• Molecular Weight: 341.27 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(furan-2-carboxamido)oxazole-4-carboxamide, also known as BDF-8634, is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. BDF-8634 belongs to the class of oxazole derivatives and has been shown to exhibit potent anti-inflammatory and anti-cancer properties.

Scientific Research Applications

• Synthesis and Reactivity : A study by Aleksandrov and El’chaninov (2017) focused on synthesizing and examining the reactivity of related compounds like N-(1-Naphthyl)furan-2-carboxamide, highlighting methods for creating these complex molecules and examining their chemical behaviors (Aleksandrov & El’chaninov, 2017).

• Antibacterial and Antifungal Activities : Patel, Patel, and Shah (2015) synthesized novel heterocyclic compounds including derivatives of N-(benzo[d]thiazol-2-yl)-2-(3-(furan- 2-yl)-[1,2,4] triazolo [3,4-b][1,3,4]thiadiazol-6-yl)benzamide. These compounds were characterized and tested for their antibacterial and antifungal activities, indicating potential applications in combating infections (Patel, Patel, & Shah, 2015).

• Diuretic Activity : Yar and Ansari (2009) synthesized a series of compounds including N-{(substituted)1,3-benzothiazol-2-yl}-1,1'-biphenyl-4-carboxamides and screened them for diuretic activity. Among these, a compound related to the one was found to be a promising candidate, suggesting potential applications in treating conditions that require diuresis (Yar & Ansari, 2009).

• Antimalarial Activity : Alnabulsi et al. (2018) explored inhibitors of the enzyme NQO2, relevant in cancer chemotherapy and malaria treatment. They synthesized novel analogues, including oxazole-amidine analogues, and evaluated their effectiveness, uncovering potential applications in antimalarial and anticancer therapies (Alnabulsi et al., 2018).

• Cytotoxic and Anticancer Activities : Zhang et al. (2017) de novo designed and synthesized a novel series of benzo[d]thiazole-2-carboxamide derivatives as potential epidermal growth factor receptor inhibitors. These compounds, including furan-2-ylmethyl derivatives, were evaluated for cytotoxicity against various cancer cell lines, indicating their potential as anticancer agents (Zhang et al., 2017).